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Compound of Interest

Compound Name: 4-Bromobenzyl alcohol

Cat. No.: B151685

In the landscape of pharmaceutical research and drug development, the precise structural
elucidation of molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy,
particularly *H and 3C NMR, stands as a cornerstone technique for determining the chemical
structure of organic compounds. This guide provides a comparative analysis of the *H and 13C
NMR spectra of 4-Bromobenzyl alcohol against structurally similar alternatives: benzyl
alcohol, 4-chlorobenzyl alcohol, and 4-methylbenzyl alcohol. The presented data and protocols
are intended to assist researchers and scientists in the unambiguous identification and
characterization of these compounds.

Comparative NMR Data

The following table summarizes the *H and 3C NMR chemical shifts (8) for 4-Bromobenzyl
alcohol and its selected analogues. All data was acquired in deuterated chloroform (CDCIs),
and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS).
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Compound Nucleus Chemical Shift (8) / ppm

7.47 (d, J=8.1 Hz, 2H, Ar-H),
7.18 (d, J=8.1 Hz, 2H, Ar-H),
457 (s, 2H, CHz), 2.84 (s, 1H,
OH)

4-Bromobenzyl alcohol H

139.74 (C-Ar), 131.59 (CH-Ar),

13C 128.59 (CH-Ar), 121.40 (C-Br),
64.32 (CH2)
7.46-7.22 (m, 5H, Ar-H), 4.67
Benzyl alcohol 1H (s, 2H, CH2), 2.66 (s, 1H, OH)

[1]

140.86 (C-Ar), 128.55 (CH-AT),
13C 127.63 (CH-Ar), 127.04 (CH-
Ar), 65.17 (CH2)[1]

7.28- 7.34 (m, 4H, Ar-H), 4.67
4-Chlorobenzyl alcohol H (d, J =5.84 Hz, 2H, CH2),
1.73-1.76 (m, 1H, OH)[2]

139.3 (C-Ar), 133.5 (C-CI),
13C 128.8 (CH-Ar), 128.4 (CH-AT),
64.7 (CH2)[2]

7.26 (d, J=7.8 Hz, 2H, Ar-H),
7.17 (d, J=7.8 Hz, 2H, Ar-H),
4.64 (s, 2H, CHz), 2.35 (s, 3H,
CHs), 1.61 (s, 1H, OH)

4-Methylbenzyl alcohol 1H

137.98 (C-Ar), 137.45 (C-Ar),
129.30 (CH-Ar), 127.17 (CH-
Ar), 65.33 (CHz2), 21.20 (CHs)

[3]

13C

Structural Representation of 4-Bromobenzyl Alcohol
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The following diagram illustrates the chemical structure of 4-Bromobenzyl alcohol with labels
corresponding to the distinct proton and carbon environments observed in the NMR spectra.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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